10.1039/A905588F | Novel Chemoselective Reduction of Aryldiazonium Fluoroborates with Zn–NiCl2·6H2O–THF

Novel Chemoselective Reduction of Aryldiazonium Fluoroborates with Zn–NiCl2·6H2O–THF

Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A905588F

Abstract

Substituted aryldiazonium fluoroborates are selectively reduced to the corresponding phenylhydrazines by using Zn–NiCl₂·6H₂O in THF as a reducing agent.

Share View Original Text

Recommended Literature

[1] Facile synthesis of porous bismuth–carbon nanocomposites for the sensitive detection of heavy metals† Martí Gich,César Fernández-Sánchez,Liviu Cosmin Cotet,Pengfei Niu,Anna RoigJ. Mater. Chem. A, 2013,1, 11410-11418 10.1039/C3TA12190A
[2] Three-state fluorescence hydrochromism of a fluorophore–spacer–receptor system with variations in relative humidity† Yanhai Ni,Yishan Han,Evgeny A. Kataev,Mark A. OlsonChem. Commun., 2022,58, 13463-13466 10.1039/D2CC05878B
[3] Structure-dependent high-TC ferromagnetism in Mn-doped GeSe Deren Li,Xi Zhang,Wenjie He,Li Lei,Yong Peng,Gang XiangNanoscale, 2022,14, 13343-13351 10.1039/D2NR02955C
[4] Interactions of adsorbed poly(ethylene oxide) mushrooms with a bare silica–ionic liquid interface Oliver Werzer,Rob AtkinPhys. Chem. Chem. Phys., 2011,13, 13479-13485 10.1039/C1CP20174C
[5] Structure and thermal expansion of the distorted Prussian blue analogue RbCuCo(CN)6† Ronald I. SmithChem. Commun., 2019,55, 10230-10233 10.1039/C9CC05436G
[6] Supramolecular vesicle engineering by regulating the assembly of shape-persistent aromatic-hydrazone macrocycles† He Deng,Guanfei Gong,Siheng Lv,Yi Chen,Qi Zhao,Shanshan Liu,Shigui Chen,Lu WangOrg. Chem. Front., 2023,10, 317-326 10.1039/D2QO01691E
[7] Glutathione-coordinated [2Fe–2S] cluster: a viable physiological substrate for mitochondrial ABCB7 transport† Jingwei Li,J. A. CowanChem. Commun., 2015,51, 2253-2255 10.1039/C4CC09175B
[8] Nitrogen-doped carbon nanoparticles derived from acrylonitrile plasma for electrochemical oxygen reduction† Gasidit PanomsuwanPhys. Chem. Chem. Phys., 2015,17, 6227-6232 10.1039/C4CP05995F
[9] XXV.—Decomposition of gaseous compounds by electrical incandescence Q. J. Chem. Soc., 1860,12, 273-289 10.1039/QJ8601200273
[10] Periodically-ordered one and two dimensional CdTe QD superstructures: a path forward in photovoltaics† Moumita Kar,Biplab Rajbanshi,Ritabrata Sarkar,Sougata Pal,Pranab SarkarPhys. Chem. Chem. Phys., 2019,21, 19391-19402 10.1039/C9CP03529J

Journal Name：Journal of Chemical Research, Synopses

Research Products

(1S)-2-amino-1-(4-methylphenyl)ethan-1-ol

CAS no.: 149403-05-4
Benzene-1,2,4,5-d4

CAS no.: 14919-17-6
4-(1,3-Dioxolan-2-yl)benzene-1-carbothioamide

CAS no.: 175202-43-4
Benzenebutanoic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-

CAS no.: 100072-54-6
Benzyl 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-b-D-glucopyranoside

CAS no.: 14040-20-1
Carbonimidodithioicacid, cyano-, 4-bromophenyl methyl ester (9CI)

CAS no.: 152382-03-1
2-Thiophenepropanoicacid, b-[(2-methoxy-2-oxoethyl)thio]-, methyl ester

CAS no.: 175276-43-4
1H-Benzotriazole-1-butanoicacid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-6-nitro-g-thioxo-, 1,1-dimethylethylester, (bS)-

CAS no.: 184951-90-4
3-Ferrocenoylpropionic Acid

CAS no.: 1291-72-1
Methanone,(4-ethoxy-2-hydroxyphenyl)phenyl-

CAS no.: 15889-70-0